![molecular formula C13H17NO3 B8476201 8-Pyridin-4-yl-1,4-dioxaspiro[4.5]decan-8-ol](/img/structure/B8476201.png)
8-Pyridin-4-yl-1,4-dioxaspiro[4.5]decan-8-ol
Cat. No. B8476201
M. Wt: 235.28 g/mol
InChI Key: JYNRHCKBNIPZAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680159B2
Procedure details
SOCl2(10.5 ml) was added dropwise at −10° C. to a solution of 8-(pyridin-4-yl)-1,4-dioxa-spiro[4.5]decan-8-ol (6.0 g, 25.5 mmol, 1 eq) in pyridine (50 ml), and stirring was carried out for 15 min. After monitoring by thin-layer chromatography, the reaction mixture was poured carefully onto ice (100 g), neutralized with sat. sodium hydrogen carbonate solution (100 ml) and extracted with dichloromethane (2×150 ml). The combined organic phases were washed with water (100 ml) and sat. NaCl solution (100 ml), dried over sodium sulfate and concentrated under reduced pressure. The crude product was purified by column chromatography (silica gel, 1% MeOH in dichloromethane). Yield: 63% (3.5 g, 16.1 mmol).
Yield
63%
Identifiers
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REACTION_CXSMILES
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O=S(Cl)Cl.[N:5]1[CH:10]=[CH:9][C:8]([C:11]2(O)[CH2:20][CH2:19][C:14]3([O:18][CH2:17][CH2:16][O:15]3)[CH2:13][CH2:12]2)=[CH:7][CH:6]=1.C(=O)([O-])O.[Na+]>N1C=CC=CC=1>[O:18]1[C:14]2([CH2:19][CH2:20][C:11]([C:8]3[CH:7]=[CH:6][N:5]=[CH:10][CH:9]=3)=[CH:12][CH2:13]2)[O:15][CH2:16][CH2:17]1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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10.5 mL
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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N1=CC=C(C=C1)C1(CCC2(OCCO2)CC1)O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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the reaction mixture was poured carefully onto ice (100 g)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (2×150 ml)
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with water (100 ml) and sat. NaCl solution (100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by column chromatography (silica gel, 1% MeOH in dichloromethane)
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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O1CCOC12CC=C(CC2)C2=CC=NC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 63% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
